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Compound of Interest

Compound Name: Palvanil

Cat. No.: B1242546 Get Quote

For Immediate Reference: Palvanil should be treated as a hazardous chemical waste. Do not

dispose of it down the drain or in regular trash. Follow all institutional and local regulations for

hazardous waste disposal.

This guide provides essential safety and logistical information for the proper disposal of

Palvanil (N-palmitoyl-vanillamide), a non-pungent capsaicin analogue. The following

procedures are designed for researchers, scientists, and drug development professionals to

ensure safe handling and disposal in a laboratory setting.

Chemical and Safety Data
While a specific Safety Data Sheet (SDS) for Palvanil is not readily available, its structural and

functional similarity to Capsaicin necessitates that it be handled with equivalent precautions.

The following table summarizes key data, with information for Capsaicin used as a proxy where

noted.
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Property Data

Chemical Name N-palmitoyl-vanillamide

CAS Number 69693-13-6

Molecular Formula C₂₄H₄₁NO₃

Molecular Weight 391.59 g/mol

Appearance Solid

Primary Hazards

Based on Capsaicin SDS: Toxic if swallowed[1]

[2][3][4], Causes skin irritation[1][4], Causes

serious eye damage/irritation[1][2][3][4], May

cause respiratory irritation[1][2][3][4], May cause

allergy or asthma symptoms or breathing

difficulties if inhaled[1][2][4], May cause an

allergic skin reaction.[1][2][4]

Personal ProtectiveEquipment (PPE)

NIOSH-approved respirator, chemical-resistant

gloves (e.g., nitrile), safety goggles or face

shield, lab coat.

Step-by-Step Disposal Protocol for Palvanil
This protocol outlines the necessary steps for the safe disposal of pure Palvanil, contaminated

materials, and empty containers.

Personal Protective Equipment (PPE)
Before handling Palvanil waste, ensure you are wearing the appropriate PPE:

Gloves: Chemical-resistant gloves are mandatory.

Eye Protection: Safety goggles or a face shield must be worn.[1][2]

Lab Coat: A buttoned lab coat should be worn to protect from skin contact.
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Respiratory Protection: If handling fine powders or creating aerosols, use a NIOSH-approved

respirator in a well-ventilated area or fume hood.[2]

Waste Segregation and Collection
Proper segregation is critical to prevent hazardous reactions.

Solid Palvanil Waste:

Collect pure Palvanil powder and contaminated solids (e.g., weighing boats,

contaminated paper towels) in a designated, compatible hazardous waste container.[5][6]

The container should be made of a material that will not react with the chemical and must

have a secure, leak-proof screw-on cap.[1][5]

Do not mix Palvanil waste with other incompatible chemical waste streams.

Solutions Containing Palvanil:

Collect liquid waste containing Palvanil in a separate, clearly labeled, and compatible

liquid hazardous waste container.

Do not pour any solution containing Palvanil down the drain.[1][6]

Labeling of Waste Containers
Properly label all waste containers immediately upon starting waste accumulation.[6][7]

The label must include:

The words "Hazardous Waste."[7]

The full chemical name: "Palvanil" or "N-palmitoyl-vanillamide." Avoid using abbreviations

or chemical formulas.[6][7]

An accurate list of all components and their approximate concentrations if it is a mixture.

The date when the first waste was added to the container.[7]
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The name and contact information of the principal investigator or responsible person.[7]

Appropriate hazard pictograms (e.g., skull and crossbones for toxicity, exclamation mark

for irritant).[7]

Storage of Hazardous Waste
Store Palvanil waste in a designated satellite accumulation area within the laboratory.[1][3]

The storage area should be at or near the point of generation and under the control of

laboratory personnel.[2][3]

Ensure secondary containment is used to capture any potential leaks or spills.[5][6]

Keep waste containers securely closed at all times, except when adding waste.[1][5][6]

Disposal of Empty Containers
Empty containers that held Palvanil must also be disposed of as hazardous waste unless

properly decontaminated.

Decontamination Procedure:

Rinse the container three times with a suitable solvent (e.g., ethanol or acetone) in which

Palvanil is soluble.[8]

Collect all rinsate as hazardous liquid waste.[9]

Allow the container to air dry completely in a fume hood.[8]

Once dry, deface or remove the original label.[8][9]

Mark the container as "EMPTY" or "MT".[9]

Dispose of the decontaminated container according to your institution's guidelines for non-

hazardous lab glass or plastic.

If decontamination is not feasible, the empty container should be managed as solid

hazardous waste.
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Arranging for Waste Pickup
Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for your properly labeled and sealed Palvanil hazardous waste containers.[3] Follow all

institutional procedures for waste pickup requests.

Palvanil Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Palvanil and related materials.
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Caption: Workflow for the safe disposal of Palvanil waste streams in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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